Cas no 857872-81-2 (2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol)
2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol
- 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol
-
- Inchi: 1S/C13H17FO/c1-9-6-7-10(8-12(9)14)11-4-2-3-5-13(11)15/h6-8,11,13,15H,2-5H2,1H3
- InChI Key: RFQUHYMYBBOESC-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)C1CCCCC1O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 207
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2
2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022174-1g |
trans-2-(3-Fluoro-4-methylphenyl)cyclohexanol |
857872-81-2 | 96% | 1g |
£376.00 | 2022-03-01 | |
| Fluorochem | 022174-5g |
trans-2-(3-Fluoro-4-methylphenyl)cyclohexanol |
857872-81-2 | 96% | 5g |
£981.00 | 2022-03-01 |
2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol
2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol (CAS No. 857872-81-2): A Comprehensive Overview
2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol (CAS No. 857872-81-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 3-fluoro-4-methylphenyl substituent and cyclohexanol core, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol consists of a cyclohexane ring with a hydroxyl group at the 1-position and a substituted phenyl group at the 3-position. The presence of the fluorine and methyl groups on the phenyl ring imparts distinct chemical and physical properties to the molecule, which can influence its biological activity and pharmacokinetic profile.
Recent studies have highlighted the potential of 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol has been investigated for its neuroprotective properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol could be developed into an effective oral medication with sustained therapeutic effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.
In conclusion, 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol (CAS No. 857872-81-2) is a promising compound with a diverse range of biological activities. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol is poised to play a significant role in advancing medical treatments for various diseases.
857872-81-2 (2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)